molecular formula C12H19ClN2OS B2489357 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride CAS No. 1423024-22-9

1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride

Cat. No. B2489357
CAS RN: 1423024-22-9
M. Wt: 274.81
InChI Key: FDRJVGIJOMQLAS-UHFFFAOYSA-N
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Description

“1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride” is a chemical compound with the CAS number 1423024-22-9 . It has a molecular weight of 274.81 and a molecular formula of C12H19ClN2OS .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18N2OS.ClH/c13-12(6-2-1-3-7-12)11(15)14-9-10-5-4-8-16-10;/h4-5,8H,1-3,6-7,9,13H2,(H,14,15);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 274.81 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the available resources .

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Antimicrobial Properties

Thiophene derivatives, including 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride, have shown antimicrobial properties . This makes them valuable in the development of new antimicrobial drugs .

Analgesic and Anti-inflammatory Properties

Thiophene derivatives are known to exhibit analgesic and anti-inflammatory properties . This suggests that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could potentially be used in the development of pain relief and anti-inflammatory medications .

Antihypertensive Properties

Thiophene derivatives have also demonstrated antihypertensive properties . This indicates that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be explored for use in the treatment of high blood pressure .

Antitumor Activity

Thiophene derivatives have shown antitumor activity . This suggests that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could potentially be used in the development of new cancer treatments .

Corrosion Inhibitors

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This means that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be used to protect metals from corrosion .

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be used in the development of new semiconductor materials .

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that 1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride could be used in the production of new OLED devices .

Future Directions

The future directions for research and application of this compound could be vast and would depend on its physical and chemical properties, as well as its interactions with biological systems. Unfortunately, specific future directions are not outlined in the available resources .

properties

IUPAC Name

1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2OS.ClH/c13-12(6-2-1-3-7-12)11(15)14-9-10-5-4-8-16-10;/h4-5,8H,1-3,6-7,9,13H2,(H,14,15);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDRJVGIJOMQLAS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)(C(=O)NCC2=CC=CS2)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19ClN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.81 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-amino-N-(thiophen-2-ylmethyl)cyclohexane-1-carboxamide hydrochloride

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